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Compound of Interest

Compound Name: 2-(Thian-3-yl)propanoic acid

Cat. No.: B13153735

Get Quote

Introduction & Physicochemical Context
2-(Thian-3-yl)propanoic acid (MW: 174.26 g/mol ) is a sulfur-containing heterocyclic

carboxylic acid. Structurally, it consists of a saturated six-membered thiane

(tetrahydrothiopyran) ring substituted at the C3 position by a 2-propanoic acid moiety.

This molecule presents specific analytical challenges:

Stereocomplexity: The molecule possesses two chiral centers: one at the C3 position of the

thiane ring and one at the

-carbon of the propanoic acid side chain. This results in four potential stereoisomers (two
pairs of enantiomers/diastereomers).

Weak Chromophore: The lack of conjugated

-systems limits UV/Vis sensitivity, necessitating alternative detection methods (CAD, MS) or
low-wavelength UV monitoring.

Redox Sensitivity: The thioether sulfur is susceptible to oxidation, forming sulfoxides (
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) and sulfones (

), which must be monitored as degradation impurities.

Structural Representation[1][2]
Formula:

IUPAC Name: 2-(Tetrahydro-2H-thiopyran-3-yl)propanoic acid

Identification Strategy (Spectroscopy)[3]
Nuclear Magnetic Resonance (NMR)
NMR is the primary tool for structural confirmation and diastereomer differentiation.

Solvent:

or

.

-NMR (400 MHz+):

Diagnostic Signals:

ppm (Broad s, 1H): Carboxylic acid proton (

).

ppm (m, 4H): Protons adjacent to sulfur (

and

of thiane). The chemical shift is distinct due to the electronegativity of sulfur.

ppm (d, 3H): Methyl group of the propanoic acid chain.

Stereochemical Insight: The coupling constants (

-values) of the C3 proton on the thiane ring will reveal its axial/equatorial orientation,
helping distinguish diastereomers (e.g., anti vs. syn relationship between the ring and side
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chain).

-NMR:

Expect ~8 distinct carbon signals. The carbonyl carbon will appear

ppm. The C2 and C6 carbons (adjacent to S) will be deshielded relative to other ring
carbons (

ppm).

Mass Spectrometry (MS)
Ionization: Electrospray Ionization (ESI) in Negative Mode (

) is preferred for carboxylic acids.

Observed Ions:

Da.

Fragmentation (MS/MS):

Loss of

(44 Da)

Decarboxylation.

Ring cleavage characteristic of thianes (e.g., loss of

or similar fragments depending on energy).

Infrared Spectroscopy (FT-IR)
Key Bands:

:

stretch (Carboxylic acid dimer).
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: Broad

stretch.

:

stretching vibrations (weak but diagnostic).

Purity & Assay Protocols (Chromatography)
Due to the weak UV chromophore, Charged Aerosol Detection (CAD) is recommended for the

most accurate "mass-balance" purity assessment. If CAD is unavailable, UV at 205 nm or LC-

MS are viable alternatives.

HPLC-CAD/UV Method (Achiral Purity)
This method separates the main analyte from synthesis byproducts and oxidative degradants

(sulfoxides).

Method Parameters:

Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress ionization of

COOH, improving retention).

Mobile Phase B: Acetonitrile.[1][2]

Gradient:

Time (min) %B

0.0 5

10.0 90

12.0 90

12.1 5
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| 15.0 | 5 |

Flow Rate: 1.0 mL/min.[1]

Temperature: 30°C.

Detection:

Primary: CAD (Nebulizer temp: 35°C).

Secondary: UV @ 205 nm (Note: Use HPLC-grade acetonitrile to minimize baseline drift).

Sample Preparation:

Dissolve 1 mg/mL in Water:Acetonitrile (50:50).

Critical: Analyze immediately or store at 4°C to prevent spontaneous oxidation of the sulfur

atom.

GC-FID/MS Method (Volatile Impurities)
Since carboxylic acids tail badly on GC columns, derivatization is required.

Derivatization Protocol (Methyl Esterification):

Weigh 10 mg sample into a reaction vial.

Add 1 mL of

in Methanol.

Heat at 60°C for 30 minutes.

Cool and extract with 1 mL Hexane.

Inject the Hexane layer.

GC Conditions:

Column: DB-5ms or HP-5 (30 m x 0.25 mm, 0.25 µm).
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Inlet: 250°C, Split 20:1.

Oven: 50°C (hold 1 min)

10°C/min

280°C.

Detection: FID (300°C) or MS.

Chiral Analysis (Stereoisomer Separation)
Separating the four stereoisomers (two diastereomeric pairs) requires a polysaccharide-based

chiral stationary phase.

Method Development Logic:

Diastereomer Separation: Achieved on standard C18 (Section 3.1) or the chiral column.

Diastereomers have different physical properties and often separate easily.

Enantiomer Separation: Requires the chiral selector.

Recommended Protocol:

Column: Daicel Chiralpak IC or AD-H (4.6 x 250 mm, 5 µm).

Mode: Normal Phase (preferred for polar acids).

Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1).

Note: TFA is critical to sharpen the acidic peak.

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 210 nm.

Expected Elution:

Peak 1 & 2: Enantiomers of Diastereomer A (e.g., anti).
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Peak 3 & 4: Enantiomers of Diastereomer B (e.g., syn).

Visualizations
Analytical Workflow Diagram
This diagram outlines the decision tree for characterizing the compound.
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Figure 1: Analytical workflow for the complete characterization of thiane-derived acids.

Degradation Pathway (Oxidation)
The sulfur atom is the weak link. This diagram illustrates the oxidative degradation that the

HPLC method must detect.
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Figure 2: Oxidative degradation pathway. Sulfoxides are the primary impurity expected upon

storage.

Summary of Specifications (Data Table)
Attribute Method

Acceptance Criteria
(Example)

Appearance Visual
White to off-white solid or

viscous oil

Identification -NMR
Conforms to structure;

integrals match

Identification MS (ESI-)
Major ion

Da

Assay (Purity) HPLC-CAD (area)

Chiral Purity Chiral HPLC

Report Diastereomeric Ratio

(dr) & Enantiomeric Excess

(ee)

Residual Solvents GC-Headspace Conforms to ICH Q3C

Sulfoxide Content HPLC-CAD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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